Cas no 2229171-23-5 (1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229171-23-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6233601
• PubChem ID: 165707047
• Update Time: 2025-11-05

1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile
• 2229171-23-5
• EN300-1745641

• Inchi： 1S/C11H12N2O/c1-7-3-10(8(2)13-7)11(6-12)4-9(14)5-11/h3,13H,4-5H2,1-2H3
• InChI Key： VJXLMPQLMIXTKG-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=C(C)NC=2C)C1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229171-23-5)

1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229171-23-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile is composed of a cyclobutane ring fused with a pyrrole moiety, which is further substituted with methyl groups and a cyano group. The cyclobutane ring provides rigidity to the molecule, while the pyrrole moiety contributes to its aromatic character and reactivity. The presence of the cyano group adds an additional layer of complexity and functionality, making this compound a versatile scaffold for further chemical modifications.

Recent studies have highlighted the pharmacological properties of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile could be a valuable lead compound for the development of new drugs targeting these conditions.

In addition to its enzymatic inhibition properties, 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other inflammatory mediators. These findings are particularly relevant in the context of chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile has also been studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses, suggesting that it has a favorable safety profile.

The synthetic route to prepare 1-(2,5-dimethyl-1H-pyrrol-3-yl)-3-oxocyclobutane-1-carbonitrile has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrrole ring, the introduction of methyl groups, and the final cyclization to form the cyclobutane ring with the cyano group. The efficiency and scalability of this synthetic method make it suitable for large-scale production if needed for clinical trials or commercialization.

In conclusion, 1-(2,5-dimethyl-1H-pyrrol-3-y l)-3 - ox ocy clo buta ne - 1 - car boni tril e (CAS No. 222917 1 - 2 3 - 5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional applications and optimize its potential for clinical use.